1-((1H-benzo[d]imidazol-2-yl)methyl)-N-(4-bromo-3-methylphenyl)piperidine-4-carboxamide

• IUPAC Name: 1-(1H-benzimidazol-2-ylmethyl)-N-(4-bromo-3-methylphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C21H23BrN4O/c1-14-12-16(6-7-17(14)22)23-21(27)15-8-10-26(11-9-15)13-20-24-18-4-2-3-5-19(18)25-20/h2-7,12,15H,8-11,13H2,1H3,(H,23,27)(H,24,25)
• InChI Key: LZISMXPUBSLWDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C2CCN(CC2)CC3=NC4=CC=CC=C4N3)Br
• Molecular Formula: C21H23BrN4O
• Molecular Weight: 427.3 g/mol

Description

The compound contains several structural components including a benzimidazole ring, a piperidine ring, and a phenyl ring. Benzimidazole derivatives are known to exhibit a wide range of biological activities, including antitumor, antimicrobial, and antiviral properties. Piperidine is a common structural motif in many pharmaceuticals and natural products, and phenyl rings are common in many organic compounds.

Molecular Structure Analysis

The compound contains a benzimidazole ring, which is a fused aromatic ring structure consisting of benzene and imidazole. It also contains a piperidine ring, which is a six-membered ring with one nitrogen atom, and a phenyl ring, which is a six-membered aromatic ring.

Chemical Reactions Analysis

The reactivity of this compound would likely depend on the functional groups present in the molecule. For instance, the benzimidazole ring might participate in electrophilic substitution reactions.

Scientific Research Applications

Antitumor Activity

• Researchers have explored the antitumor potential of this compound. . Some of these compounds displayed moderate to high inhibitory activities, making them promising candidates for further investigation.

Microtubule Inhibition

• Microtubules play a crucial role in cell division and are a target for anticancer drugs. Compounds containing the benzo[d]imidazole moiety have been studied for their ability to inhibit microtubule assembly. . Understanding its mechanism of action could lead to novel therapeutic strategies.

Synthetic Methodology Research

• The regiocontrolled synthesis of substituted imidazoles, including this compound, has been a topic of interest. Imidazoles are essential components in functional molecules used across various applications. . This research contributes to synthetic methodology advancements.

Antibacterial Potential

• Although specific studies on this compound’s antibacterial activity are scarce, related benzo[d]imidazole derivatives have shown promise. . Investigating similar properties for our compound could be valuable.

Mechanism of Action

Target of Action

It is known that benzimidazole derivatives are key components to functional molecules used in a variety of applications, including pharmaceuticals and agrochemicals .

Mode of Action

Benzimidazole derivatives have been reported to have diverse modes of action depending on their chemical structure and the functional groups they carry .

Biochemical Pathways

Benzimidazole derivatives are known to be involved in a wide range of biochemical pathways due to their versatile nature .

Result of Action

Benzimidazole derivatives have been reported to exhibit a wide range of biological activities, including antiproliferative activity and antiulcer activity .